![molecular formula C12H23N3O2 B7587192 4-methyl-N-(2-oxo-2-piperazin-1-ylethyl)pentanamide](/img/structure/B7587192.png)
4-methyl-N-(2-oxo-2-piperazin-1-ylethyl)pentanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-methyl-N-(2-oxo-2-piperazin-1-ylethyl)pentanamide, also known as MPPE, is a synthetic compound that has garnered attention in the scientific community due to its potential applications in biomedical research. MPPE is a piperazine derivative that has been shown to exhibit unique biochemical and physiological effects, making it a promising candidate for future research.
Mechanism of Action
The mechanism of action of 4-methyl-N-(2-oxo-2-piperazin-1-ylethyl)pentanamide is not yet fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways in cells. This inhibition can lead to changes in cellular behavior and function, which may be beneficial in certain disease states.
Biochemical and Physiological Effects
4-methyl-N-(2-oxo-2-piperazin-1-ylethyl)pentanamide has been shown to exhibit a variety of biochemical and physiological effects, including the ability to induce apoptosis (programmed cell death) in cancer cells, modulate the immune response, and inhibit the growth and proliferation of certain cell types. Additionally, 4-methyl-N-(2-oxo-2-piperazin-1-ylethyl)pentanamide has been shown to have antioxidant properties, which may be beneficial in the treatment of certain diseases.
Advantages and Limitations for Lab Experiments
One advantage of using 4-methyl-N-(2-oxo-2-piperazin-1-ylethyl)pentanamide in lab experiments is its ability to effectively encapsulate and deliver drugs to specific target cells, making it a promising candidate for drug delivery systems. Additionally, 4-methyl-N-(2-oxo-2-piperazin-1-ylethyl)pentanamide has been shown to exhibit unique biochemical and physiological effects, which may be useful in studying cellular behavior and function.
However, there are also limitations to using 4-methyl-N-(2-oxo-2-piperazin-1-ylethyl)pentanamide in lab experiments. For example, the mechanism of action of 4-methyl-N-(2-oxo-2-piperazin-1-ylethyl)pentanamide is not yet fully understood, which may make it difficult to interpret experimental results. Additionally, 4-methyl-N-(2-oxo-2-piperazin-1-ylethyl)pentanamide may have off-target effects that could complicate experimental outcomes.
Future Directions
There are several potential future directions for research involving 4-methyl-N-(2-oxo-2-piperazin-1-ylethyl)pentanamide. One area of interest is the development of more effective drug delivery systems using 4-methyl-N-(2-oxo-2-piperazin-1-ylethyl)pentanamide. Additionally, further studies are needed to fully understand the mechanism of action of 4-methyl-N-(2-oxo-2-piperazin-1-ylethyl)pentanamide and its potential therapeutic applications in the treatment of cancer and other diseases. Finally, 4-methyl-N-(2-oxo-2-piperazin-1-ylethyl)pentanamide may also be useful in studying the effects of oxidative stress on cellular function and behavior.
Synthesis Methods
The synthesis of 4-methyl-N-(2-oxo-2-piperazin-1-ylethyl)pentanamide involves the reaction of 4-methylpentanoic acid with N-(2-aminoethyl)piperazine in the presence of a coupling agent such as N,N'-carbonyldiimidazole. The resulting product is then purified through column chromatography to yield pure 4-methyl-N-(2-oxo-2-piperazin-1-ylethyl)pentanamide.
Scientific Research Applications
4-methyl-N-(2-oxo-2-piperazin-1-ylethyl)pentanamide has been shown to exhibit a variety of potential applications in scientific research. One area of interest is its potential as a drug delivery system, as 4-methyl-N-(2-oxo-2-piperazin-1-ylethyl)pentanamide has been shown to effectively encapsulate and deliver drugs to specific target cells. Additionally, 4-methyl-N-(2-oxo-2-piperazin-1-ylethyl)pentanamide has been studied for its potential as a therapeutic agent in the treatment of cancer and other diseases.
properties
IUPAC Name |
4-methyl-N-(2-oxo-2-piperazin-1-ylethyl)pentanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H23N3O2/c1-10(2)3-4-11(16)14-9-12(17)15-7-5-13-6-8-15/h10,13H,3-9H2,1-2H3,(H,14,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JEOSNEYIAYUKNW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CCC(=O)NCC(=O)N1CCNCC1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H23N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-methyl-N-(2-oxo-2-piperazin-1-ylethyl)pentanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.